Cas no 1072015-52-1 ((3R)-tetrahydrofuran-3-amine;hydrochloride)

• Product Name: (3R)-tetrahydrofuran-3-amine;hydrochloride
• CAS No: 1072015-52-1
• MF: C₄H₁₀ClNO
• MW: 123.581300258636
• MDL: MFCD08461720
• CID: 819926
• PubChem ID: 46856371
• Update Time: 2025-08-05

(3R)-tetrahydrofuran-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-Aminotetrahydrofuran hydrochloride
• (R)-(-)-3-Pyrrolidinol hydrochloride
• (R)-Tetrahydrofuran-3-amine hydrochloride
• (R)-3-AMinotetrahydrofuran, HCl
• Josiphos SL-J001-2
• (3R)-oxolan-3-amine hydrochloride
• (R)-3-aminotetrahydrofuran HCl
• (3R)-Tetrahydro-3-furanamine hydrochloride
• (R)-tetrahydrofuran-3-aminehydrochloride
• (r)-3-amino tetrahydrofuran hydrochloride
• PubChem15496
• KSC496A2T
• MHOVLDXJDIEEMJ-PGMHMLKASA-N
• SC1299
• RP19552
• LS30001
• SB10059
• (
• (3r)-3-aminotetrahydrofuran hydrochloride
• T
• (R)-Tetrahydro-furan-3-ylamine hydrochloride
• (3R)-tetrahydrofuran-3-amine;hydrochloride
• (3R)-oxolan-3-amine;hydrochloride
• (R)-Tetrahydro-furan-3-ylamine hydrochloride, AldrichCPR
• AKOS007930478
• CS-W019413
• (R)-tetrahydro-furan-3-amine hydrochloride
• SCHEMBL395235
• EN300-256938
• AS-54593
• MFCD08461720
• DB-031087
• 1072015-52-1

• MDL： MFCD08461720
• Inchi： 1S/C4H9NO.ClH/c5-4-1-2-6-3-4;/h4H,1-3,5H2;1H/t4-;/m1./s1
• InChI Key： MHOVLDXJDIEEMJ-PGMHMLKASA-N
• SMILES： Cl.O1CC[C@H](C1)N

Computed Properties

• Exact Mass: 123.04500
• Monoisotopic Mass: 123.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Experimental Properties

• PSA: 35.25000
• LogP: 1.23630

(3R)-tetrahydrofuran-3-amine;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on (3R)-tetrahydrofuran-3-amine;hydrochloride

Introduction to (3R)-Tetrahydrofuran-3-amine Hydrochloride (CAS No. 1072015-52-1)

(3R)-Tetrahydrofuran-3-amine hydrochloride is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and biochemical research. With the CAS number 1072015-52-1, this compound has garnered attention for its unique structural properties and potential therapeutic benefits. This introduction delves into the compound's chemical characteristics, its role in modern pharmaceutical research, and its implications for future medical advancements.

The molecular structure of (3R)-tetrahydrofuran-3-amine hydrochloride consists of a tetrahydrofuran ring substituted with an amine group at the 3-position, followed by a hydrochloride salt form to enhance its solubility and stability. This configuration imparts a high degree of flexibility, making it a valuable intermediate in the synthesis of various pharmacologically active molecules. The stereochemistry of the compound, specifically the (3R) configuration, plays a crucial role in determining its biological activity and interaction with target enzymes or receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of tetrahydrofuran derivatives. Studies have highlighted the potential of (3R)-tetrahydrofuran-3-amine hydrochloride as a key intermediate in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The amine group at the 3-position provides a versatile handle for further functionalization, allowing chemists to design molecules with specific binding affinities and selectivity.

One of the most compelling aspects of this compound is its role in the development of small-molecule drugs that modulate protein-protein interactions. The tetrahydrofuran scaffold is known to enhance binding affinity and reduce metabolic degradation, making it an ideal candidate for drug candidates targeting protein kinases. Recent advancements in computational chemistry have enabled researchers to predict and optimize the binding interactions between (3R)-tetrahydrofuran-3-amine hydrochloride derivatives and their biological targets, accelerating the drug discovery process.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties, ensuring better solubility in aqueous solutions and improved bioavailability. This is particularly important for oral formulations, where solubility directly impacts absorption rates and therapeutic efficacy. The stability of the hydrochloride salt also makes it easier to handle and store, which is crucial for both industrial-scale production and laboratory research applications.

Current research is exploring the potential of (3R)-tetrahydrofuran-3-amine hydrochloride in treating neurological disorders. The compound's ability to cross the blood-brain barrier has been investigated in models of Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that derivatives of this compound may interfere with pathological protein aggregation processes, offering a new avenue for therapeutic intervention. The stereochemical purity of (3R) configuration is believed to be essential for these interactions, underscoring the importance of enantioselective synthesis methods.

The synthesis of (3R)-tetrahydrofuran-3-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric excess. Advances in asymmetric catalysis have made it possible to produce this compound with high stereochemical fidelity, reducing the need for costly chiral resolution techniques. Catalytic methods using transition metals such as rhodium or palladium have been particularly effective in facilitating these transformations.

In conclusion, (3R)-tetrahydrofuran-3-amine hydrochloride represents a promising compound with significant implications for pharmaceutical development. Its unique structural features make it an invaluable building block for designing novel therapeutics targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in advancing medical science.